N-(2,4-difluorophenyl)-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-(2,4-difluorophenyl)-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C16H14F2N2O2/c1-10(11-5-3-2-4-6-11)19-15(21)16(22)20-14-8-7-12(17)9-13(14)18/h2-10H,1H3,(H,19,21)(H,20,22)
• InChI Key: RDFSGTZJVSQGGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H14F2N2O2
• Molecular Weight: 304.29 g/mol

Description

N-(2,4-difluorophenyl)-N'-(1-phenylethyl)ethanediamide, commonly known as DFE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFE belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which are being studied for their potential role in treating various neurological and psychiatric disorders. In

Mechanism of Action

DFE works by inhibiting the enzyme N-(2,4-difluorophenyl)-N'-(1-phenylethyl)ethanediamide, which is responsible for breaking down endocannabinoids in the body. By inhibiting N-(2,4-difluorophenyl)-N'-(1-phenylethyl)ethanediamide, DFE increases the levels of endocannabinoids in the body, which can have a range of effects on the nervous system. Endocannabinoids are known to play a role in regulating mood, appetite, and pain sensation, among other things.
Biochemical and Physiological Effects:
DFE has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase levels of endocannabinoids in the body, which can have anxiolytic and antidepressant effects. DFE has also been shown to reduce pain sensitivity in animal models, and has been studied for its potential role in treating chronic pain.

Advantages and Limitations for Lab Experiments

DFE has several advantages for use in lab experiments. It is a potent and selective inhibitor of N-(2,4-difluorophenyl)-N'-(1-phenylethyl)ethanediamide, which makes it a useful tool for studying the endocannabinoid system. However, DFE has also been shown to have some limitations. It can be difficult to administer in vivo, and its effects can be variable depending on the dose and route of administration.

Future Directions

There are several future directions for research on DFE. One area of interest is its potential role in treating anxiety and depression. DFE has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to determine its potential therapeutic applications in humans. Another area of interest is its potential role in treating chronic pain. DFE has been shown to reduce pain sensitivity in animal models, and further research is needed to determine its potential as a pain medication. Finally, there is also interest in developing more selective N-(2,4-difluorophenyl)-N'-(1-phenylethyl)ethanediamide inhibitors that can be used to target specific endocannabinoid pathways in the body.

Scientific Research Applications

DFE has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models, and has been studied for its potential role in treating conditions such as anxiety, depression, and addiction.